Cas no 879876-86-5 (1-[rac-(1r,4r)-4-aminocyclohexyl]ethan-1-one hydrochloride, trans)

• Product Name: 1-[rac-(1r,4r)-4-aminocyclohexyl]ethan-1-one hydrochloride, trans
• CAS No: 879876-86-5
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 4663631
• PubChem ID: 66728623
• Update Time: 2025-08-05

1-[rac-(1r,4r)-4-aminocyclohexyl]ethan-1-one hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(trans-4-aminocyclohexyl)-, hydrochloride (1:1)
• 1-(4-aminocyclohexyl)ethanone
• 1-[RAC-(1R,4R)-4-AMINOCYCLOHEXYL]ETHAN-1-ONE HYDROCHLORIDE, TRANS
• 1-(4-aminocyclohexyl)ethanone hydrochloride
• 1-[(1r,4r)-4-aminocyclohexyl]ethan-1-one hydrochloride,trans
• 1-(trans-4-Aminocyclohexyl)ethanone hydrochloride
• 1-(4-aminocyclohexyl)ethan-1-one hydrochloride
• 879876-86-5
• EN300-736066
• 1-(cis-4-aminocyclohexyl)ethanone hydrochloride
• 1-[(1r,4r)-4-aminocyclohexyl]ethan-1-one hydrochloride
• TRANS-1-(4-AMINOCYCLOHEXYL)ETHANONE HCL
• BS-47465
• MFCD31628951
• starbld0016127
• SCHEMBL572432
• Z1262662148
• BIMXYHFQLAWZMO-KVZVIFLMSA-N
• AT26085
• 1071721-03-3
• AKOS034820956
• trans-1-(4-Aminocyclohexyl)ethanone hydrochloride
• SCHEMBL572289
• 1-[(1r,4r)-4-aminocyclohexyl]ethanone hydrochloride
• 1-(4-aminocyclohexyl)ethanone;hydrochloride
• 1-[rac-(1r,4r)-4-aminocyclohexyl]ethan-1-one hydrochloride, trans

• Inchi： 1S/C8H15NO.ClH/c1-6(10)7-2-4-8(9)5-3-7;/h7-8H,2-5,9H2,1H3;1H/t7-,8-;
• InChI Key： BIMXYHFQLAWZMO-KMMPGQJCSA-N
• SMILES： C([C@@H]1CC[C@@H](N)CC1)(=O)C.Cl

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-[rac-(1r,4r)-4-aminocyclohexyl]ethan-1-one hydrochloride, trans

Introduction to 1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one Hydrochloride, trans (CAS No. 879876-86-5)

1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one hydrochloride, trans (CAS No. 879876-86-5) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as trans-4-Aminocyclohexanecarboxamide hydrochloride, has been the subject of numerous studies due to its potential therapeutic applications and unique chemical properties.

The chemical structure of 1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one hydrochloride, trans is characterized by a cyclohexane ring with an amine group and an acetamide group. The presence of these functional groups imparts specific biological activities and pharmacological properties to the molecule. The trans configuration of the compound is crucial for its activity, as it influences the spatial arrangement of the functional groups and their interactions with biological targets.

Recent research has highlighted the potential of 1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one hydrochloride, trans in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, making it a promising candidate for the development of new drugs targeting conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its neurological applications, 1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one hydrochloride, trans has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one hydrochloride, trans has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. Its metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one hydrochloride, trans in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The synthesis of 1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one hydrochloride, trans has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including catalytic hydrogenation and asymmetric synthesis methods. These advancements in synthetic chemistry have made it possible to produce the compound on a larger scale for both research and commercial purposes.

In conclusion, 1-[rac-(1R,4R)-4-Aminocyclohexyl]ethan-1-one hydrochloride, trans (CAS No. 879876-86-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it a valuable candidate for the treatment of various diseases. Ongoing research and clinical trials are expected to further elucidate its therapeutic applications and pave the way for its use in clinical practice.